Molecular Weight & sp³ Carbon: Comparison with Gem-Dimethyl Analog
The target compound (MW 168.22) exhibits a 16.7% lower molecular weight compared to its gem-dimethyl-substituted analog 2,2-dimethyl-1-[(1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2172087-78-2, MW 196.27). The unsubstituted cyclopropane ring of the target compound contributes a higher fraction of sp³-hybridized carbon atoms (57.1%; 4 of 7 carbons) versus the dimethyl analog (55.6%; 5 of 9 carbons), a parameter increasingly correlated with clinical success in drug discovery [1]. The lower molecular weight of the target compound also places it firmly within the Rule-of-Three (RO3) guidelines for fragment-based screening libraries (MW ≤ 300), whereas the dimethyl analog approaches the upper boundary for optimal fragment physicochemical properties.
| Evidence Dimension | Molecular weight and sp³ carbon fraction |
|---|---|
| Target Compound Data | MW = 168.22 g/mol; sp³ carbon fraction = 57.1% (4 of 7 carbon atoms); 16 heavy atoms |
| Comparator Or Baseline | 2,2-Dimethyl-1-[(1,2,3-thiadiazol-5-yl)methyl]cyclopropane-1-carbaldehyde (CAS 2172087-78-2): MW = 196.27 g/mol; sp³ carbon fraction = 55.6% (5 of 9 carbon atoms); 19 heavy atoms |
| Quantified Difference | ΔMW = 28.05 g/mol (16.7% increase for dimethyl analog); Δ heavy atom count = +3; sp³ fraction difference = +1.5 percentage points favoring target compound |
| Conditions | Calculated from molecular formula (C₇H₈N₂OS vs. C₉H₁₂N₂OS); structural comparison under standard conditions |
Why This Matters
Lower MW and higher sp³ fraction are independently associated with improved aqueous solubility and reduced promiscuous binding, making the target compound a more suitable choice for fragment-based screening and lead-optimization programs where minimal molecular complexity is desired.
- [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 2009, 52 (21), 6752–6756. DOI: 10.1021/jm901241e. View Source
